Cas no 1866206-46-3 (1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-)

• Product Name: 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-
• CAS No: 1866206-46-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5296257
• Update Time: 2025-05-26

1H-Imidazole-4-carboxamide, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-

• Inchi： 1S/C7H11N3O/c1-5(2)10-3-6(7(8)11)9-4-10/h3-5H,1-2H3,(H2,8,11)
• InChI Key： FQRGRHVBCDUFIX-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(C(N)=O)N=1

Additional information on 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-

1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-: A Comprehensive Overview

The compound with CAS No. 1866206-46-3, commonly referred to as 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)-, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The imidazole ring is a heterocyclic structure that plays a crucial role in the compound's chemical properties and reactivity.

1H-Imidazole-4-carboxamide, 1-(1-methylethyl)- is characterized by its unique structure, which includes a carboxamide group attached to the imidazole ring at the 4-position and an isopropyl group at the 1-position. This combination of functional groups imparts the molecule with interesting physicochemical properties, such as enhanced solubility and stability under various conditions. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored functionalities.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in developing novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)- exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its pharmaceutical applications, 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)- has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties and reactivity of CAS No. 1866206-46-3. Quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns, enabling researchers to design more efficient synthetic routes and optimize its properties for specific applications.

In conclusion, 1H-Imidazole-4-carboxamide, 1-(1-methylethyl)- (CAS No. 1866206-46-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing scientific and technological frontiers.